Tert-butyl 4-chloro-2-nitrophenylcarbamate
Cat. No. B8772676
M. Wt: 272.68 g/mol
InChI Key: JXRYXFLIZMKRRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07235547B2
Procedure details
Compound A6 was prepared via the isocyanate from commercially available 4-chloro-2-nitro-phenylamine [CAS-No. 89-63-4] (5.0 g, 29 mmol) with diphosgene (1.75 mL, 14.5 mmol) in EtOAc (60 mL), followed by treatment with tert-BuOH (30 mL) in CH2Cl2 (60 mL) according to the general procedure A (method a).
Name
Identifiers
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REACTION_CXSMILES
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[N-]=[C:2]=[O:3].[Cl:4][C:5]1[CH:10]=[CH:9][C:8]([NH2:11])=[C:7]([N+:12]([O-:14])=[O:13])[CH:6]=1.O=C(Cl)OC(Cl)(Cl)Cl.[C:23]([OH:27])([CH3:26])([CH3:25])[CH3:24]>CCOC(C)=O.C(Cl)Cl>[C:23]([O:27][C:2](=[O:3])[NH:11][C:8]1[CH:9]=[CH:10][C:5]([Cl:4])=[CH:6][C:7]=1[N+:12]([O-:14])=[O:13])([CH3:26])([CH3:25])[CH3:24]
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Inputs
Step One
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Name
|
|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
|
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Smiles
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[N-]=C=O
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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ClC1=CC(=C(C=C1)N)[N+](=O)[O-]
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Name
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|
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Quantity
|
1.75 mL
|
|
Type
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reactant
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Smiles
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O=C(OC(Cl)(Cl)Cl)Cl
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|
Name
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|
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Quantity
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60 mL
|
|
Type
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solvent
|
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Smiles
|
CCOC(=O)C
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Step Two
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Name
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|
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Quantity
|
30 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)O
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Step Three
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Name
|
|
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Quantity
|
60 mL
|
|
Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
|
|
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Type
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product
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Smiles
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C(C)(C)(C)OC(NC1=C(C=C(C=C1)Cl)[N+](=O)[O-])=O
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Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
